Cas no 28908-00-1 (2-[(chloromethyl)sulfanyl]-1,3-benzothiazole)

• Product Name: 2-[(chloromethyl)sulfanyl]-1,3-benzothiazole
• CAS No: 28908-00-1
• MF: C₈H₆ClNS₂
• MW: 215.72293806076
• CID: 874239
• PubChem ID: 120092
• Update Time: 2025-06-23

2-[(chloromethyl)sulfanyl]-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-[(chloromethyl)thio]benzothiazole
• 2-(chloromethylsulfanyl)-1,3-benzothiazole
• 2-((Chloromethyl)thio)benzothiazole
• 2-[(chloromethyl)sulfanyl]-1,3-benzothiazole
• Benzothiazole, 2-((chloromethyl)thio)-
• G67012
• DTXSID4027949
• NS00021990
• chloromethylsulfanyl-benzothiazole
• Q27274774
• 2-(Chloromethylthio)benzothiazole
• DB-260495
• EINECS 249-306-8
• SCHEMBL9183570
• BOX780UX13
• AKOS002662884
• 2-[(chloromethyl)thio]-1,3-benzothiazole
• F8885-7819
• W-110746
• Benzothiazole, 2-[(chloromethyl)thio]-
• 28908-00-1
• HBFOPLIDEZBACO-UHFFFAOYSA-N
• UNII-BOX780UX13
• 2-((chloromethyl)thio)benzo[d]thiazole

• Inchi： 1S/C8H6ClNS2/c9-5-11-8-10-6-3-1-2-4-7(6)12-8/h1-4H,5H2
• InChI Key： HBFOPLIDEZBACO-UHFFFAOYSA-N
• SMILES： ClCSC1=NC2C=CC=CC=2S1

Computed Properties

• Exact Mass: 214.96318
• Monoisotopic Mass: 214.9630192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-[(chloromethyl)sulfanyl]-1,3-benzothiazole

2-[(Chloromethyl)sulfanyl]-1,3-benzothiazole: A Comprehensive Overview

The compound 2-[(chloromethyl)sulfanyl]-1,3-benzothiazole, identified by the CAS number 28908-00-1, is a significant molecule in the field of organic chemistry. This compound belongs to the benzothiazole family, which has garnered considerable attention due to its versatile applications in various industries. The benzothiazole moiety itself is a fused bicyclic structure consisting of a benzene ring and a thiazole ring, which imparts unique electronic and structural properties to the molecule. The presence of the (chloromethyl)sulfanyl group at the 2-position further enhances its reactivity and functional versatility.

Recent studies have highlighted the potential of 2-[(chloromethyl)sulfanyl]-1,3-benzothiazole as a precursor in the synthesis of advanced materials. For instance, researchers have explored its role in the development of novel polymers and hybrid materials with enhanced mechanical and thermal stability. The sulfur atom in the sulfanyl group plays a crucial role in these reactions, facilitating cross-linking and improving the overall performance of the resulting materials.

In addition to its role in materials science, 2-[(chloromethyl)sulfanyl]-1,3-benzothiazole has shown promise in pharmaceutical applications. The compound's ability to act as a building block for bioactive molecules has been extensively studied. Recent findings suggest that derivatives of this compound may exhibit anti-inflammatory and antioxidant properties, making them potential candidates for drug development.

The synthesis of 2-[(chloromethyl)sulfanyl]-1,3-benzothiazole involves a multi-step process that typically begins with the preparation of the benzothiazole core. This is followed by the introduction of the (chloromethyl)sulfanyl group through nucleophilic substitution or other suitable reaction mechanisms. The optimization of these synthetic pathways has been a focal point of recent research efforts, with scientists aiming to enhance yield and reduce production costs.

From an environmental perspective, understanding the degradation pathways and toxicity profile of 2-[(chloromethyl)sulfanyl]-1,3-benzothiazole is critical. Recent studies have investigated its biodegradation under various environmental conditions, providing insights into its persistence and potential impact on ecosystems. These findings are essential for ensuring safe handling and disposal practices in industrial settings.

In conclusion, 2-[(chloromethyl)sulfanyl]-1,3-benzothiazole stands as a testament to the innovative potential of organic chemistry. Its diverse applications across materials science, pharmaceuticals, and environmental studies underscore its importance as a research subject. As advancements continue to unfold, this compound is likely to pave the way for groundbreaking discoveries and practical innovations in various fields.